Cas no 1780950-16-4 (Methyl 5-amino-2-chloropyrimidine-4-carboxylate)

Methyl 5-amino-2-chloropyrimidine-4-carboxylate structure
1780950-16-4 structure
Product Name:Methyl 5-amino-2-chloropyrimidine-4-carboxylate
CAS No:1780950-16-4
MF:C6H6ClN3O2
MW:187.583739757538
CID:4772795
PubChem ID:105442901
Update Time:2026-02-26

Methyl 5-amino-2-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-amino-2-chloropyrimidine-4-carboxylate
    • AK672761
    • BS-15677
    • AKOS030624357
    • D83955
    • CS-0198999
    • 1780950-16-4
    • Methyl5-amino-2-chloropyrimidine-4-carboxylate
    • SB57839
    • Inchi: 1S/C6H6ClN3O2/c1-12-5(11)4-3(8)2-9-6(7)10-4/h2H,8H2,1H3
    • InChI Key: LBSUEXNXPJORIA-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(C(=O)OC)=N1)N

Computed Properties

  • Exact Mass: 187.0148541g/mol
  • Monoisotopic Mass: 187.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.1

Methyl 5-amino-2-chloropyrimidine-4-carboxylate Pricemore >>

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